Cas no 152775-45-6 (3,5-Dimethyl-4-methoxybenzonitrile)
152775-45-6 structure
Product Name:3,5-Dimethyl-4-methoxybenzonitrile
CAS No:152775-45-6
MF:C10H11NO
MW:161.200442552567
MDL:MFCD03428544
CID:99129
PubChem ID:24882981
Update Time:2025-04-18
3,5-Dimethyl-4-methoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxy-3,5-dimethylbenzonitrile
- 3 5-DIMETHYL-4-METHOXYBENZONITRILE
- Benzonitrile,4-methoxy-3,5-dimethyl-
- 638811_ALDRICH
- ACMC-20ancd
- AGN-PC-0036TC
- CTK6J3956
- SureCN932145
- 3 5-DIMETHYL-4-METHOXYBENZONITRILE 97
- 3,5-Dimethyl-4-methoxybenzonitrile
- 4-Methoxy-3,5-dimethyl-benzonitrile
- AS03731
- CM13061
- AK129028
- X4273
- 3,5-Dimethyl-4-methoxybenzonitrile, 97%
- DS-6020
- AKOS013153311
- 152775-45-6
- SCHEMBL932145
- DTXSID10566465
- A3354
- MFCD03428544
- CS-0153722
- J-008948
- FT-0766473
- DB-024382
-
- MDL: MFCD03428544
- Inchi: 1S/C10H11NO/c1-7-4-9(6-11)5-8(2)10(7)12-3/h4-5H,1-3H3
- InChI Key: LOWLIBHYJIAZTN-UHFFFAOYSA-N
- SMILES: O(C)C1C(C)=CC(C#N)=CC=1C
Computed Properties
- Exact Mass: 161.084063974g/mol
- Monoisotopic Mass: 161.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
- Topological Polar Surface Area: 33
Experimental Properties
- Color/Form: solid
- Density: 1.04
- Melting Point: 49-53 °C (lit.)
- Boiling Point: 290 ºC
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: 1.518
- Solubility: Not determined
3,5-Dimethyl-4-methoxybenzonitrile Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H319
- Warning Statement: P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: 22-24/25
- Safety Term:S22-24/25
3,5-Dimethyl-4-methoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010005871-250mg |
3,5-Dimethyl-4-methoxybenzonitrile |
152775-45-6 | 97% | 250mg |
480.00 USD | 2021-07-06 | |
| Alichem | A010005871-500mg |
3,5-Dimethyl-4-methoxybenzonitrile |
152775-45-6 | 97% | 500mg |
831.30 USD | 2021-07-06 | |
| Alichem | A010005871-1g |
3,5-Dimethyl-4-methoxybenzonitrile |
152775-45-6 | 97% | 1g |
1,490.00 USD | 2021-07-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DQ561-200mg |
3,5-Dimethyl-4-methoxybenzonitrile |
152775-45-6 | 97% | 200mg |
202.0CNY | 2021-07-14 | |
| TRC | D460888-50mg |
3,5-Dimethyl-4-methoxybenzonitrile |
152775-45-6 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D460888-100mg |
3,5-Dimethyl-4-methoxybenzonitrile |
152775-45-6 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D460888-500mg |
3,5-Dimethyl-4-methoxybenzonitrile |
152775-45-6 | 500mg |
$ 135.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DQ561-5g |
3,5-Dimethyl-4-methoxybenzonitrile |
152775-45-6 | 97% | 5g |
2130CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DQ561-250mg |
3,5-Dimethyl-4-methoxybenzonitrile |
152775-45-6 | 97% | 250mg |
301CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DQ561-1g |
3,5-Dimethyl-4-methoxybenzonitrile |
152775-45-6 | 97% | 1g |
573.0CNY | 2021-07-14 |
3,5-Dimethyl-4-methoxybenzonitrile Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
152775-45-6 (3,5-Dimethyl-4-methoxybenzonitrile) Related Products
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